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Compound of Interest

Compound Name: Norglaucine hydrochloride

Cat. No.: B1158065

CAS Number: 39945-41-0

This technical guide provides an in-depth overview of Norglaucine hydrochloride, an
aporphine alkaloid, for researchers, scientists, and drug development professionals. The
document outlines its chemical properties, biological activities with a focus on its cytotoxic
effects, and relevant experimental protocols.

Chemical Properties

Norglaucine hydrochloride is the hydrochloride salt of Norglaucine, a naturally occurring
aporphine alkaloid. Its chemical and physical properties are summarized in the table below.
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Property Value Source
CAS Number 39945-41-0 [1112]
Molecular Formula C20H24CINOa4 [1][2]
Molecular Weight 377.86 g/mol [11[2]
Appearance Powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Purity Typically =98%

Mass Spectrometry (MS),
Identification Methods Nuclear Magnetic Resonance [1]
(NMR)

Biological Activity and Mechanism of Action

The free base form, (+)-Norglaucine, has demonstrated cytotoxic activity against various tumor
cell lines, including mouse melanoma (B16-F10), human hepatocellular carcinoma (HepG2),
human chronic myelocytic leukemia (K562), and human promyelocytic leukemia (HL-60) cells.
While the precise mechanism of action for Norglaucine hydrochloride is still under
investigation, aporphine alkaloids are known to exert their anticancer effects through various
pathways.

A potential mechanism of action for Norglaucine hydrochloride's cytotoxicity could involve the
induction of apoptosis. Apoptosis, or programmed cell death, is a critical process in tissue
homeostasis, and its dysregulation is a hallmark of cancer. The induction of apoptosis in cancer
cells is a primary goal of many chemotherapeutic agents. The signaling pathways leading to
apoptosis are complex and can be broadly divided into the intrinsic (mitochondrial) and
extrinsic (death receptor) pathways.

Below is a generalized diagram illustrating a potential signaling pathway for apoptosis that may
be influenced by compounds like Norglaucine hydrochloride.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158065#norglaucine-hydrochloride-cas-number-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1158065?utm_src=pdf-custom-synthesis
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.thermofisher.com/us/en/home/references/protocols/cell-and-tissue-analysis/cell-viability-protocols.html
https://www.benchchem.com/product/b1158065#norglaucine-hydrochloride-cas-number-and-chemical-properties
https://www.benchchem.com/product/b1158065#norglaucine-hydrochloride-cas-number-and-chemical-properties
https://www.benchchem.com/product/b1158065#norglaucine-hydrochloride-cas-number-and-chemical-properties
https://www.benchchem.com/product/b1158065#norglaucine-hydrochloride-cas-number-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1158065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

